2-(2,3-Dihydro-1,4-benzodioxin-6-ylmethylidene)propanedinitrile

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)propanedinitrile
• InChI: InChI=1S/C12H8N2O2/c13-7-10(8-14)5-9-1-2-11-12(6-9)16-4-3-15-11/h1-2,5-6H,3-4H2
• InChI Key: WIFOWLPMEWSCCS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C=C(C#N)C#N
• Molecular Formula: C12H8N2O2
• Molecular Weight: 212.20 g/mol
• CAS No.: 251325-52-7

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an organic nonlinear optical (NLO) material, 2-(6-chloropyridin-3-yl)-N’-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)acetohydrazide (CDA), was synthesized by reflux method. Another study reported the enzymatic synthesis of chiral 2,3-dihydro-1,4-benzodioxane motif using engineered Candida antarctica lipase B.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques. For example, the crystal structure of the aforementioned CDA was elucidated by single crystal X-ray diffraction method. Density functional theory (DFT) calculations were used to predict the molecular geometry and comprehend the electronic structure, vibrational spectra, natural bonding orbitals (NBO), frontier molecular orbitals (FMO) and molecular electrostatic potential (MEP).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the CDA compound showed an optical transparency at the cut-off wavelength of 355 nm as determined by UV–Vis–NIR spectroscopy. Its thermal behavior was studied by TGA/DTA analysis.

Scientific Research Applications

Nickel-Catalyzed Transfer Hydrogenation

One application involves the homogeneous transfer hydrogenation of benzonitrile derivatives, where "2-(2,3-Dihydro-1,4-benzodioxin-6-ylmethylidene)propanedinitrile" could potentially serve as a substrate or intermediate. A study demonstrated that using nickel catalysts in the presence of hydrogen donors such as 2-propanol or 1,4-butanediol under mild conditions leads to the formation of secondary imines. This process is crucial for synthesizing complex organic molecules and intermediates used in pharmaceuticals and fine chemicals (Garduño & García, 2017).

Bioinformatics and Brain Disorders

Another significant application lies in the bioinformatics study of Schiff bases, including compounds structurally related to "this compound". These studies aim to find new treatments for neurodegenerative diseases like Alzheimer's. Schiff bases synthesized from related compounds have been spectrally characterized and analyzed using bioinformatics tools to predict their drug-like properties and binding to therapeutic targets, indicating potential applicability in treating neuropsychiatric and neurodegenerative disorders (Avram et al., 2021).

Photophysical and Nonlinear Optical Properties

The photophysical and structural aspects of analogs of Foron Blue SR, which share a similar molecular structure with "this compound", have been investigated. These studies explore the nonlinear optical properties using Density Functional Theory (DFT) and Time-Dependent DFT, indicating potential applications in developing new materials for optical and electronic devices (Bhagwat & Sekar, 2019).

Organic Synthesis and Material Science

In material science and organic synthesis, "this compound" and its derivatives find applications in synthesizing novel compounds with potential antimicrobial activities or as intermediates in creating materials with desired photophysical properties. These compounds serve as building blocks in synthesizing complex molecular architectures used in medicinal chemistry and materials science, indicating their versatility and importance across various research fields (Hassan et al., 2012).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, the CDA compound exhibited significant two-photon absorption, nonlinear refraction and optical limiting under the continuous wave (CW) regime. The nonlinear optical parameters were calculated using time-dependent Hartree–Fock (TDHF) method.

Safety and Hazards

Safety information for similar compounds is available. For example, “2-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyrrolidine” has been classified with the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H315, H319, H335.

Future Directions

The future directions for the study of these compounds could involve further exploration of their nonlinear optical properties and potential applications in optoelectronics. The overall obtained results suggested that the studied CDA molecule could be a potential NLO material for frequency generator, optical limiters and optical switching applications.